Cas no 5338-81-8 (4-methyl-5-methylimino-1,2,4-dithiazolidin-3-one;hydrobromide)

• Product Name: 4-methyl-5-methylimino-1,2,4-dithiazolidin-3-one;hydrobromide
• CAS No: 5338-81-8
• MF: C₄H₇BrN₂OS₂
• MW: 243.145177125931
• CID: 1582296
• PubChem ID: 24180966
• Update Time: 2025-04-21

4-methyl-5-methylimino-1,2,4-dithiazolidin-3-one;hydrobromide Chemical and Physical Properties

Names and Identifiers

• NSC3413
• NSC-3413
• 4-methyl-5-methylimino-1,2,4-dithiazolidin-3-one,hydrobromide
• 4-methyl-5-methylimino-1,2,4-dithiazolidin-3-one
• hydrobromide
• (5Z)-4-Methyl-5-(methylimino)-1,2,4-dithiazolidin-3-one--hydrogen bromide (1/1)
• 5338-81-8
• DTXSID60636107
• DS-015269
• 4-methyl-5-methylimino-1,2,4-dithiazolidin-3-one;hydrobromide

• Inchi： 1S/C4H6N2OS2.BrH/c1-5-3-6(2)4(7)9-8-3;/h1-2H3;1H/b5-3-;
• InChI Key： OAPYAMKMKUEMCP-FBZPGIPVSA-N
• SMILES： Br.S1/C(=N\C)/N(C(=O)S1)C

Computed Properties

• Exact Mass: 161.99228
• Monoisotopic Mass: 241.91832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 168
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• PSA: 32.67
• LogP: 0.99690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles